N-[1-(4-ethoxyphenyl)ethyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide

• IUPAC Name: N-[1-(4-ethoxyphenyl)ethyl]-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C17H22N2O3/c1-5-15-16(12(4)22-19-15)17(20)18-11(3)13-7-9-14(10-8-13)21-6-2/h7-11H,5-6H2,1-4H3,(H,18,20)
• InChI Key: PJVUHZXFAAPSOM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1C(=O)NC(C)C2=CC=C(C=C2)OCC)C
• Molecular Formula: C17H22N2O3
• Molecular Weight: 302.37 g/mol

Description

N-[1-(4-ethoxyphenyl)ethyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide, also known as A-841720, is a chemical compound that has been synthesized for scientific research purposes. It belongs to the class of isoxazolecarboxamides and has been found to have potential therapeutic applications in various diseases.

Mechanism of Action

The exact mechanism of action of N-[1-(4-ethoxyphenyl)ethyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide is not fully understood. However, it has been found to act as a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). This receptor is involved in various physiological processes, including synaptic plasticity, learning, and memory.
Biochemical and Physiological Effects:
N-[1-(4-ethoxyphenyl)ethyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide has been found to have various biochemical and physiological effects. It can reduce the levels of amyloid-beta, a protein that is associated with the development of Alzheimer's disease. It can also reduce the levels of oxidative stress and inflammation in the brain, which are common features of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[1-(4-ethoxyphenyl)ethyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide in lab experiments is its high selectivity for the mGluR5 receptor. This allows researchers to study the specific effects of this receptor in various disease models. However, one of the limitations is its poor solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-[1-(4-ethoxyphenyl)ethyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide. One area of interest is its potential use in the treatment of other neurological and psychiatric disorders, such as depression and anxiety. Another area of interest is its potential use in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to elucidate the exact mechanism of action of N-[1-(4-ethoxyphenyl)ethyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide and its effects on various physiological processes.

Scientific Research Applications

N-[1-(4-ethoxyphenyl)ethyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide has been extensively studied for its potential therapeutic applications in various diseases such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been found to have neuroprotective effects and can improve cognitive function in animal models of these diseases.